Cas no 28785-04-8 (Benzene, 1-(chloromethyl)-4-pentyl-)

Benzene, 1-(chloromethyl)-4-pentyl- structure
28785-04-8 structure
Product Name:Benzene, 1-(chloromethyl)-4-pentyl-
CAS No:28785-04-8
MF:C12H17Cl
MW:196.716382741928
CID:1436838
PubChem ID:12253174
Update Time:2025-04-20

Benzene, 1-(chloromethyl)-4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(chloromethyl)-4-pentyl-
    • 1-(chloromethyl)-4-pentylbenzene
    • p-pentylbenzyl chloride
    • DTXSID80482562
    • 28785-04-8
    • DBOZBDGVRBVSBL-UHFFFAOYSA-N
    • SCHEMBL1445861
    • Inchi: 1S/C12H17Cl/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10H2,1H3
    • InChI Key: DBOZBDGVRBVSBL-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 196.10201
  • Monoisotopic Mass: 196.1018782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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